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Paxalisib (GDC-0084) is a central nervous system (CNS)-penetrant small molecule inhibitor developed for

treating glioblastoma multiforme (GBM). Its design is based on a pyrimidine scaffold, which is integral to

achieving effective exposure in the brain [1].

This drug is characterized as a dual PI3K/mTOR inhibitor. This means a single molecule is designed to

simultaneously inhibit multiple key nodes in the PI3K/AKT/mTOR signaling cascade [1] [2].

Feature Description

Lead Compound GDC-0084 [1]

Chemical Scaffold Pyrimidine-based core structure [1]

Primary Indication Glioblastoma Multiforme (GBM) [1]

Key Design Goal Blood-brain barrier (BBB) penetration and dual PI3K/mTOR pathway inhibition [1]

Inhibition Type Dual PI3K and mTOR inhibitor [1] [2]

The therapeutic rationale for using a dual inhibitor like Paxalisib, instead of agents that target only PI3K or

mTOR alone, is to achieve more comprehensive pathway suppression and prevent compensatory feedback

mechanisms that can lead to drug resistance [3] [2].
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The following diagram illustrates the PI3K/AKT/mTOR pathway and the strategic points targeted by

different inhibitor types.
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Experimental Context for Pathway Analysis

The methodologies below are commonly used in studies cited within the search results to evaluate the effects

of PI3K/mTOR pathway inhibition, providing context for how potency data is typically generated.
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Cell Viability Assays (e.g., MTT/CKK-8): Used to determine the half-maximal inhibitory

concentration (IC50) of a drug, measuring its effect on cancer cell proliferation [4] [5] [3].
Western Blot Analysis: Essential for confirming target engagement by quantifying reductions in

phosphorylation levels of pathway components, such as p-AKT (a marker for PI3K/AKT activity) and
p-S6K/p-4E-BP1 (markers for mTORC1 activity) [4] [5] [6].

Gene Expression Analysis (qRT-PCR): Assesses the downstream transcriptional effects of pathway
inhibition, such as the downregulation of genes like BCL-2 (anti-apoptotic) or HIF-α (hypoxia

response) [5].
Migration/Invasion Assays (e.g., Wound Healing): Evaluates the functional impact of inhibition on

cancer cell metastatic potential [4] [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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